N-[(3R,4S)-4-(triazol-1-yl)oxolan-3-yl]spiro[chromene-2,4'-piperidine]-1'-carboxamide
Description
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Properties
IUPAC Name |
N-[(3R,4S)-4-(triazol-1-yl)oxolan-3-yl]spiro[chromene-2,4'-piperidine]-1'-carboxamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N5O3/c26-19(22-16-13-27-14-17(16)25-12-9-21-23-25)24-10-7-20(8-11-24)6-5-15-3-1-2-4-18(15)28-20/h1-6,9,12,16-17H,7-8,10-11,13-14H2,(H,22,26)/t16-,17+/m0/s1 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VSLWBONWAVFSBI-DLBZAZTESA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12C=CC3=CC=CC=C3O2)C(=O)NC4COCC4N5C=CN=N5 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCC12C=CC3=CC=CC=C3O2)C(=O)N[C@H]4COC[C@H]4N5C=CN=N5 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Chemical Reactions Analysis
Scientific Research Applications
Chemistry: : As a versatile intermediate for the synthesis of more complex molecules.
Medicine: : Exploring its pharmacological properties for drug development.
Industry: : Potential use in material sciences for creating novel polymers or catalysts.
Mechanism of Action
The compound’s biological activity likely involves interactions with specific molecular targets, such as enzymes or receptors. The triazolyl group could play a key role in binding to active sites, while the spiro system imparts structural rigidity, influencing its binding affinity and specificity.
Molecular pathways might include modulation of signal transduction processes, inhibition of enzymatic activity, or acting as a molecular scaffold for more complex bioactive entities.
Comparison with Similar Compounds
Compared to structurally related compounds like spiro[isoquinoline-1,4'-piperidine]-1'-carboxamide or triazolyl-linked heterocycles, N-[(3R,4S)-4-(triazol-1-yl)oxolan-3-yl]spiro[chromene-2,4'-piperidine]-1'-carboxamide stands out due to its unique combination of a triazolyl-oxolane unit and a spiro chromene-piperidine core.
List of Similar Compounds: Spiro[isoquinoline-1,4'-piperidine]-1'-carboxamide, triazolyl-linked heterocycles, and oxolane-based spiro compounds. These compounds share similar backbone structures but differ in their functional groups and overall molecular architecture, contributing to their distinct chemical and biological properties.
How does this sound for an in-depth dive into such a complex and fascinating compound?
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
